Cas no 176299-96-0 (b-D-Galactopyranoside,4-methoxyphenyl 4,6-O-[(S)-phenylmethylene]-)

• Product Name: b-D-Galactopyranoside,4-methoxyphenyl 4,6-O-[(S)-phenylmethylene]-
• CAS No: 176299-96-0
• Molecular Formula: C₂₀H₂₂O₇
• Molecular Weight: 374.38448
• CID: 112303
• PubChem ID: 125307176

b-D-Galactopyranoside,4-methoxyphenyl 4,6-O-[(S)-phenylmethylene]- Properties

Names and Identifiers

• b-D-Galactopyranoside,4-methoxyphenyl 4,6-O-[(S)-phenylmethylene]-
• 4-METHOXYPHENYL 4,6-O-BENZYLIDENE-BETA-D-GALACTOPYRANOSIDE
• 4-Methoxyphenyl 4,6-<i>O<
• i>-Benzylidene-β-<small>D<
• small>-galactopyranoside
• 4-Methoxyphenyl 4,6-O-Benzylidene-β-D-galactopyranoside
• A902529
• 4-Methoxyphenyl 4,6-O-benzylidene-alpha-L-allopyranoside
• M1710
• (4aS,6S,7S,8R,8aR)-6-(4-methoxyphenoxy)-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxine-7,8-diol
• 176299-96-0
• DTXSID00693678
• 4-Methoxyphenyl 4,6-O-Benzylidene-beta-D-galactopyranoside

• InChIKey： YHRLBNMWLPNUFF-GLNIJSSQSA-N
• Inchi： InChI=1S/C20H22O7/c1-23-13-7-9-14(10-8-13)25-20-17(22)16(21)18-15(26-20)11-24-19(27-18)12-5-3-2-4-6-12/h2-10,15-22H,11H2,1H3/t15-,16+,17-,18-,19?,20+/m0/s1
• SMILES： COC1C=CC(O[C@@H]2O[C@H]3COC(O[C@@H]3[C@H](O)[C@@H]2O)C2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 374.13700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 4
• Monoisotopic Mass: 374.137
• Heavy Atom Count: 27
• Complexity: 461
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 86.6A^2

Experimental Properties

• LogP: 1.63490
• PSA: 86.61000
• Refractive Index: 1.591
• Boiling Point: 589.699°C at 760 mmHg
• Flash Point: 310.439°C
• Density: 1.322